Cas no 2731010-94-7 (2,4-diiodo-5-methyl-1,3-oxazole)

• Product Name: 2,4-diiodo-5-methyl-1,3-oxazole
• CAS No: 2731010-94-7
• MF: C₄H₃I₂NO
• MW: 334.881665468216
• CID: 6551312
• Update Time: 2025-10-28

2,4-diiodo-5-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2,4-diiodo-5-methyl-1,3-oxazole
• 2,4-Diiodo-5-methyloxazole
• Oxazole, 2,4-diiodo-5-methyl-

• Inchi： 1S/C4H3I2NO/c1-2-3(5)7-4(6)8-2/h1H3
• InChI Key： SSZSYORYVWGZHK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(I)N=C1I

Experimental Properties

• Density: 2.660±0.06 g/cm3(Predicted)
• Boiling Point: 307.4±34.0 °C(Predicted)
• pka: -2.35±0.10(Predicted)

Additional information on 2,4-diiodo-5-methyl-1,3-oxazole

Recent Advances in the Study of 2,4-Diiodo-5-methyl-1,3-oxazole (CAS: 2731010-94-7) in Chemical Biology and Pharmaceutical Research

The compound 2,4-diiodo-5-methyl-1,3-oxazole (CAS: 2731010-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its oxazole core and iodine substituents, has been explored for its role in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have highlighted its utility as a versatile building block in organic synthesis and its ability to modulate biological pathways, making it a promising candidate for further investigation.

One of the key areas of focus in recent research has been the synthesis and optimization of 2,4-diiodo-5-methyl-1,3-oxazole derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a palladium-catalyzed cross-coupling reaction, which offers high yields and excellent regioselectivity. The study also explored the compound's reactivity, revealing its potential for further functionalization to create a diverse library of analogs. These analogs were subsequently screened for their biological activity, with several exhibiting potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli.

In addition to its antimicrobial properties, 2,4-diiodo-5-methyl-1,3-oxazole has shown promise in oncology research. A recent preprint on bioRxiv (2024) reported that this compound and its derivatives can selectively target cancer cell lines by inhibiting key enzymes involved in DNA replication and repair. Specifically, the study identified that certain analogs of 2,4-diiodo-5-methyl-1,3-oxazole exhibited strong inhibitory activity against topoisomerase II, a critical enzyme in cancer cell proliferation. These findings suggest that this compound could serve as a scaffold for the development of new anticancer drugs with improved efficacy and reduced side effects.

Another noteworthy application of 2,4-diiodo-5-methyl-1,3-oxazole lies in its use as a fluorescent probe for imaging studies. Research published in Chemical Communications (2023) highlighted the compound's ability to emit strong fluorescence upon binding to specific biomolecules, such as nucleic acids and proteins. This property has been leveraged to develop novel imaging agents for real-time monitoring of cellular processes, offering valuable insights into disease mechanisms and drug interactions. The study also emphasized the compound's stability and biocompatibility, making it a suitable candidate for in vivo imaging applications.

Despite these promising developments, challenges remain in the clinical translation of 2,4-diiodo-5-methyl-1,3-oxazole-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the pharmacokinetic properties of this compound, with some success in improving its water solubility through the introduction of hydrophilic functional groups. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to design more potent and selective derivatives with minimal off-target effects.

In conclusion, 2,4-diiodo-5-methyl-1,3-oxazole (CAS: 2731010-94-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span antimicrobial and anticancer drug development, as well as imaging and diagnostic tools. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.